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Compound of Interest

Compound Name: AZ5576

Cat. No.: B15579107

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ5576 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK?9), a key
regulator of transcriptional elongation.[1][2] By inhibiting CDK9, AZ5576 prevents the
phosphorylation of RNA polymerase Il at serine 2, leading to the downregulation of short-lived
anti-apoptotic proteins such as Mcl-1 and the proto-oncogene MYC.[3][4][5] This mechanism
ultimately induces apoptosis in cancer cells, making AZ5576 a valuable tool in hematological
malignancy research and drug development.[1][6]

This document provides detailed protocols for the preparation of AZ5576 stock solutions in
Dimethyl Sulfoxide (DMSO), along with essential data on its chemical properties, solubility, and
storage to ensure accurate and reproducible experimental results.

Quantitative Data Summary

A comprehensive summary of the key quantitative data for AZ5576 is presented in the table
below for easy reference.
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Parameter Value Reference
Molecular Weight 385.43 g/mol [1]
Solubility in DMSO 125 mg/mL (324.31 mM) [11I7]
CDKO9 Inhibition (IC50) <5nM [1][2]
Cellular pSer2-RNAPII
- 96 nM [3]14]
Inhibition (IC50)
Typical In Vitro Working
_ 300 nM - 1 puM [1]18]
Concentration
-20°C for 3 years; 4°C for 2
Storage of Powder [11[7]
years
Storage of Stock Solution in -80°C for 6 months; -20°C for 1 (7]
DMSO month

Experimental Protocols

Materials
e AZ5576 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Ultrasonic bath (recommended for high concentrations)

Protocol for Preparing a 10 mM AZ5576 Stock Solution
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e Preparation: Bring the AZ5576 powder and DMSO to room temperature before use. This
prevents condensation from forming on the compound and in the solvent.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out 1 mg of AZ5576 powder into the tube.

e Calculation of DMSO Volume: To prepare a 10 mM stock solution, the required volume of
DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For 1 mg of AZ5576: Volume (uL) = (0.001 g / (0.010 mol/L * 385.43 g/mol )) * 1,000,000
HL/L = 259.45 pL

¢ Dissolving: Add 259.45 pL of DMSO to the microcentrifuge tube containing the 1 mg of
AZ5576.

e Mixing: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes until the powder is
completely dissolved. For higher concentrations or if precipitation is observed, sonication in a
water bath for 5-10 minutes can aid dissolution.[1]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

[1][7]

Protocol for Preparing a 50 mM AZ5576 Stock Solution

o Preparation: Allow the AZ5576 powder and DMSO to equilibrate to room temperature.

» Weighing: On a calibrated analytical balance, weigh 5 mg of AZ5576 powder into a sterile
microcentrifuge tube.

e Calculation of DMSO Volume: For a 50 mM stock solution with 5 mg of AZ5576:
Volume (uL) = (0.005 g / (0.050 mol/L * 385.43 g/mol )) * 1,000,000 pL/L = 259.45 uL

e Dissolving: Add 259.45 pL of DMSO to the 5 mg of AZ5576.
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e Mixing: Securely cap the tube and vortex vigorously. Use of an ultrasonic bath is
recommended to ensure complete dissolution at this higher concentration.

o Storage: Aliquot the 50 mM stock solution into single-use tubes and store at -20°C or -80°C
as described above.

Protocol for Diluting to a Working Concentration

To prepare a 1 uM working solution from a 10 mM stock solution for a final volume of 1 mL in
cell culture media:

e Use the dilution formula: M1V1 = M2V2 (10,000 puM) * V1 = (1 pM) * (1000 pL) V1 =0.1 pL

e Due to the small volume, it is recommended to perform a serial dilution. First, prepare an
intermediate dilution of 100 uM by adding 1 pL of the 10 mM stock to 99 uL of sterile cell
culture medium.

e Then, add 10 pL of the 100 uM intermediate dilution to 990 pL of cell culture medium to
achieve the final 1 uM working concentration.

Visualized Workflows and Pathways
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AZ5576 stock solution.

Signaling Pathway of AZ5576 Action
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Caption: AZ5576 inhibits CDK9, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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